Cas no 2171188-87-5 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic acid)

• Product Name: (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic acid
• CAS No: 2171188-87-5
• MF: C₂₃H₂₂N₂O₅
• MW: 406.431186199188
• CID: 6258355
• PubChem ID: 165565256
• Update Time: 2025-11-01

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic acid
• EN300-1550363
• (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]butanoic acid
• 2171188-87-5

• Inchi： 1S/C23H22N2O5/c1-2-20(22(27)28)25-21(26)12-7-13-24-23(29)30-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-6,8-11,19-20H,2,13-14H2,1H3,(H,24,29)(H,25,26)(H,27,28)/t20-/m1/s1
• InChI Key： QBWKJLLBDRHECU-HXUWFJFHSA-N
• SMILES： O(C(NCC#CC(N[C@@H](C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 406.15287181g/mol
• Monoisotopic Mass: 406.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic acid

Compound CAS No. 2171188-87-5: (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic Acid

Introduction to the Compound

The compound CAS No. 2171188-87-5, also known as (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidobutanoic acid, is a highly specialized organic molecule with significant applications in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butyramide moiety, and a butanoic acid functional group. The presence of these functional groups makes it a versatile building block for various chemical transformations and biological studies.

Structural Features and Synthesis

The molecule's structure is notable for its chirality, as indicated by the (R) configuration at the second carbon atom. This stereochemistry is critical in determining the compound's properties and reactivity. The Fmoc group is a well-known protecting group in peptide synthesis, providing excellent stability during reactions while being easily removable under specific conditions. The butyramide moiety adds to the molecule's versatility, enabling it to participate in amide bond formations, which are fundamental in constructing larger biomolecules.

Recent advancements in synthetic chemistry have allowed for more efficient and selective methods to synthesize this compound. Researchers have explored various strategies, including asymmetric catalysis and enzymatic approaches, to achieve high yields and enantiomeric excesses during its preparation. These methods not only enhance the compound's accessibility but also pave the way for its integration into more complex molecular frameworks.

Applications in Pharmaceutical Research

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery processes. The Fmoc group's protective properties make it ideal for use in peptide synthesis, where precise control over amino acid sequences is essential. Additionally, the compound's ability to form stable amide bonds enables its use in constructing bioactive molecules with tailored pharmacokinetic profiles.

Recent studies have highlighted its role in developing small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers have utilized this compound as a scaffold for designing inhibitors of kinases and proteases, which are key therapeutic targets in oncology and inflammatory diseases.

Role in Materials Science and Biotechnology

Beyond pharmaceutical applications, this compound has found utility in materials science due to its unique structural properties. Its ability to form supramolecular assemblies has been explored for applications in nanotechnology, such as constructing self-assembled monolayers or nanoparticles with controlled surface chemistries.

In biotechnology, the compound has been employed as a substrate for enzymatic reactions, particularly those involving amidases and esterases. These enzymes' activities can be modulated or studied using this compound as a tool molecule, providing insights into their catalytic mechanisms and potential therapeutic applications.

Conclusion and Future Directions

The compound CAS No. 2171188-87-5, with its intricate structure and diverse functional groups, represents a valuable asset in modern chemical research. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its versatility and importance.

As research continues to uncover new synthetic methodologies and biological applications for this compound, its role in advancing scientific knowledge is expected to grow significantly. Future studies may focus on optimizing its synthesis further or exploring novel biological targets that could benefit from its unique chemical properties.